Cas no 7218-21-5 (2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,6-dimethyl-)

7218-21-5 structure
Product name:2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,6-dimethyl-
2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,6-dimethyl-
- (1,5-dimethyl-6-oxocyclohexa-2,4-dien-1-yl) acetate
- (RS)-6-Acetoxy-2,6-dimethyl-2,4-cyclohexadien-1-on
- 1,5-dimethyl-6-oxocyclohexa-2,4-dienyl acetate
- 1-Acetoxy-1.5-dimethyl-cyclohexadien-(2.4)-on-(6)
- 2,4-Cyclohexadien-1-one,6-(acetyloxy)-2,6-dimethyl
- 6-acetoxy-2,6-dimethyl-2,4-cyclohexadienone
- 6-Acetoxy-2,6-dimethyl-cyclohexa-2,4-dienon
- 6-acetoxy-2,6-dimethyl-cyclohexa-2,4-dienone
- 7218-21-5
- 1,5-Dimethyl-6-oxocyclohexa-2,4-dien-1-yl acetate
- DTXSID60493297
- 6-acetoxy-2,6-dimethyl-2,4-cyclo-hexadienone
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- Inchi: InChI=1S/C10H12O3/c1-7-5-4-6-10(3,9(7)12)13-8(2)11/h4-6H,1-3H3
- InChI Key: WVBSKESCGVGQLY-UHFFFAOYSA-N
- SMILES: CC1=CC=CC(C1=O)(C)OC(=O)C
Computed Properties
- Exact Mass: 180.07900
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 1.39340
2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,6-dimethyl- Related Literature
-
Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
-
2. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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